ABSTRACTPapain-like cysteine proteases (PLCPs) play important roles in plant-pathogen interactions. In citrus, PLCPs are targeted by effectors from Candidatus Liberibacter asiaticus (CLas), the causal agent of Huanglongbing (HLB). To study interactions between Citrus sinensis and CLas, we identified 33 candidate CsPLCP genes by HMMsearch with the Peptidase_C1 domain (PF00112), and further confirmed them using local BLAST with PLCP sequences from Arabidopsis thaliana. The 33 CsPLCPs were classified into 9 subfamilies. Analysis of the cis-acting elements in their promoters indicated that CsPLCPs are responsive to various phytohormones and stressors. Further qPCR analysis indicated that several CsPLCPs were up-regulated during CLas infection. Subcellular localization analysis indicated that five CsPLCPs were localized to the cytoplasm and nucleus, while CsXBCP2 was localized only to the cytoplasm. In summary, this study provides a sound basis for understanding the roles of CsPLCPs in the Citrus-CLas interaction.

ABSTRACTIt has been discovered that many plants accumulate proline in response to osmotic stress. However, the interaction between salinity stress and proline metabolism-related genes has not been unequivocally identified in Spartina alterniflora. In our research, we successfully cloned key genes: SaP5CS1 and SaP5CS2, SaOAT, SaProT and correlated with expression profiles including SaPDH were also investigated. As the key enzyme genes for proline metabolism, the up-regulated expression of SaP5CS2 played a leading part under salt stress. Chlorophyll contents decreased gradually degree in leaves with prolonged salt stress time. Additionally, transgenic Arabidopsis overexpressing SaP5CS2 showed high tolerance to salt stress and accumulated more proline and H2O2 content was also reduced in salt stress condition. This study provided a foundation for deciphering the molecular osmoregulation underlying proline metabolism in S. alterniflora and SaP5CS2 may play an important role in conferred salinity tolerance by the regulation of proline.

ABSTRACTPhytocytokines are plant peptide signals perceived by plasma membrane-localized receptors in regulating plant immunity. It was recently reported that the phytocytokine SERINE-RICH ENDOGENOUS PEPTIDE12 (SCOOP12) is recognized by the receptor kinase MALE DISCOVERER 1-INTERACTING RECEPTOR-LIKE KINASE 2 (MIK2) and activates plant immune responses and resistance to pathogens in Arabidopsis. Here, we show that Arabidopsis ENHANCER OF VASCULAR WILT RESISTANCE 1 (EWR1) and four EWR1 close propeptide homologs encode functional SCOOP peptides, which are able to activate immune responses via MIK2 and BRASSINOSTEROID INSENSITVE 1 (BRI1)-ASSOCIATED RECEPTOR KINASE 1 (BAK1) and SOMATIC EMBRYOGENESIS RECEPTOR KINASE 4 (SERK4).

ABSTRACTDelay the ripening can improve fruit shelf life. Reduced glutathione (GSH) is an antioxidant that delays the ripening of fruits, though the GSH-mediated mechanism involved in fruit-ripening processes is currently unclear. This study used RNA sequencing to assess the GSH-induced transcriptional and biochemical alterations observed in tomato fruit during the post-harvest process. We found 970 differentially expressed genes (DEGs) after GSH treatment, and 124 were found to be candidate genes related to the ripening of GSH-mediated fruit. In addition, the expression levels of several candidate DEGs observed in ripe tomato fruit after GSH treatments were confirmed using quantitative real-time PCR. Biochemical analyses revealed that the GSH treatment decreased the proline content and the lipid peroxidation and ascorbate peroxidase activity levels. In contrast, it increased the superoxide dismutase, peroxidase, and catalase activity levels, as well as endogenous glutathione and ascorbic acid contents. These results confirm the important role played by GSH during the process of ripening tomato fruit.

ABSTRACTSince the Green Revolution, intensive application of agrochemicals has increased productivity in agriculture, at a great cost in terms of water pollution, loss of soil fertility and biodiversity, and negative effects on human health. Scientific advance and increasing public awareness are driving a change toward sustainable practices. In such a context, the symbiosis between plants and arbuscular mycorrhizal (AM) fungi is extremely promising: AM interaction improves plant mineral nutrition and stress tolerance. In turn, AM fungi receive plant photosynthesis-derived carbon. A complex chemical dialogue mediates plant-fungus recognition and symbiosis establishment: AM fungi perceive root-secreted strigolactones, which promote spore germination, hyphal growth, branching and metabolism. Host roots recognize their symbionts through chitin-derived molecules. Such Myc–factors activate a range of symbiotic responses, preparing the plant to a successful association. Here we review the most recent advances in knowledge of AM signaling molecules, with a focus on their possible application.

ABSTRACTCalmodulin-like interacting protein kinases play an important role in plant response to abiotic stresses and development. But the role of the CIPK gene in grapevine is unknown. In this study, VyCIPK1, isolated from the Chinese wild grape V. Yanshanesis, was strongly induced by salt stress. Overexpressing VyCIPK1 could induce AOC and AOS, and result in notably increased jamonate levels in tobacco. Under salt stress, transgenic plants showed higher germination rate, leaf number, and fresh weight than wild-type plants. Moreover, transgenic plants displayed higher chlorophyll content, catalase activity, peroxidase activity, superoxide dismutase activity, and lower malondialdehyde content, H2O2, and O2- content than that of wild type under salt stress conditions. And the stress-related genes, including ERD10C, ERD10D, LEA5, POD, SOD, and CAT, were up-regulated in transgenic plants. Our founding demonstrated that the VyCIPK1 has the potential for grape molecular breeding of salt tolerance as a candidate gene.

ABSTRACTMoisture stress is one of the most important constraints for crop production in arid regions. Cowpea is a vital food legume that has been cultivated in tropical and sub-tropical regions where water is scarce. Rhizobia inoculation confers resistance to water stress legumes. Two-year field experiments were conducted to assess the carbon assimilation and water use efficiencies of inoculated cowpea varieties at three sites. The treatments consist of four varieties and three levels of Bradyrhizobium inoculation arranged in a factorial randomized complete block design with four replications. The nitrogen (% N) and carbon (% C) concentrations in plant shoots were obtained directly from the mass spectrometric analysis. The results revealed considerable variation for shoot % N and % C, shoot growth, and δ13C among the varieties. Similarly, Bradyrhizobium significantly affected plant growth, % C, C and N contents, C/N ratio, and carbon isotope discrimination of the shoot. For instance, C and N contents and the C/N ratio increased by 28, 24, and 31%, respectively, due to Bradyrhizobium inoculation. In general, these results indicated that physiological performances such as carbon assimilation and water use efficiency of the crop could be, significantly improved when effective Bradyrhizobium strains and the best performing varieties are selected.

ABSTRACTPlant response to individual biotic stresses depends on its physiological state when the challenge is perceived. Optimal conditions for infestation of the spider mite Tetranychus urticae are associated with high temperatures and scarce precipitation. Here, we analyze the impact of previous interactions with the hemibiotrophic bacteria Pseudomonas syringae pv. tomato DC3000 or the necrotroph Dickeya dadantii 3937 on Arabidopsis thaliana plants under mite optimal conditions. Our results showed that both bacterial strains inoculated at adverse low humidity conditions induced the expression of JA-related genes in the plant even when disease symptoms are not observed. This effect was more evident when heat-inactivated bacteria were used, but a significant reduction in mite leaf damage was only detected when plants were previously inoculated with the heat-inactivated hemibiotroph bacteria. These results indicate that bacterial interaction compromises the plant response to subsequent herbivore stress, even under suboptimal conditions for bacterial multiplication.

ABSTRACTVerticillium wilt of olive (VWO), caused by Verticillium dahliae, is a major concern in many olive-growing countries. An efficient VWO control measure is the use of tolerant/resistant cultivars. Low information is available about olive secondary metabolites and its relationship with VWO tolerance. In this study, a comprehensive metabolic profiling of the roots of six olive cultivars differing in their level of tolerance/susceptibility to VWO was addressed. Potential changes in the metabolite profiles due to the presence of the pathogen were also assessed. A strong relationship between the quantitative basal composition of the root secondary metabolic profile and VWO tolerance/susceptibility of olive varieties was found. Tolerant cultivars showed higher content of secoiridoids, while the susceptible ones presented greater amounts of verbascoside and methoxypinoresinol glucoside. The presence of V. dahliae only caused few significant variations mostly restricted to the earliest times after inoculation. Thus, a rapid activation of biochemical-based root defense mechanisms was observed.

ABSTRACTSheath blight caused by Rhizoctonia solani AG1-IA is the second most serious disease of rice worldwide. Elucidating the role of multi-drug and toxic compound extrusion (MATE) gene family in host-pathogens interactions may uncover a new possible way to comprehend the mechanism of sheath blight resistance in rice. We foremost explored the role of OsMATE genes against R. solani resistance through comparative transcriptomics in PR114 (susceptible) and ShB-8 (moderately resistant) at 24 and 48 hpi (hours post-inoculation) of R. solani infection, respectively. Six OsMATE genes were differentially expressed and further validated through qRT-PCR. OsMATE6 gene was identified as a potential candidate for sheath blight susceptibility as it was significantly up-regulated in PR114. OsMATE6 is conserved within the wild relatives and might be translocated from Oryza nivara during the domestication of rice. Further studies are focused to verify its role by overexpression and protein interactions to understand the molecular mechanism of sheath blight resistance.